Cas no 3478-24-8 (1-cyanoethyl benzoate)

• Product Name: 1-cyanoethyl benzoate
• CAS No: 3478-24-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 919510
• PubChem ID: 285242
• Update Time: 2025-11-02

1-cyanoethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 1-cyanoethyl benzoate
• AC1L62NQ
• AC1Q5XFL
• AG-J-12193
• AR-1C2499
• CTK1C3799
• NSC142045
• SureCN1344032
• DTXSID10301252
• CS-0222553
• G58786
• 3478-24-8
• 1-cyanoethylbenzoate
• SCHEMBL1344032
• EN300-111620
• Z19825292
• AKOS023429580
• NSC-142045
• CHEMBL4520984

• Inchi： 1S/C10H9NO2/c1-8(7-11)13-10(12)9-5-3-2-4-6-9/h2-6,8H,1H3
• InChI Key： BZGABXLMIUKVPA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C#N)C

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1-cyanoethyl benzoate

Recent Advances in the Study of 1-Cyanoethyl Benzoate (CAS: 3478-24-8) in Chemical Biology and Pharmaceutical Research

1-Cyanoethyl benzoate (CAS: 3478-24-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by the presence of a cyanoethyl group attached to a benzoate moiety, has been explored for its unique reactivity and utility in synthetic chemistry, drug design, and biomolecular interactions. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex molecules, as well as its potential as a modulator of biological activity.

One of the key areas of research involving 1-cyanoethyl benzoate is its application in the development of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-cyanoethyl benzoate exhibit promising inhibitory activity against specific enzymes involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to identify the compound's binding affinity and mechanism of action, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmaceutical applications, 1-cyanoethyl benzoate has also been investigated for its role in chemical biology. A recent preprint article on bioRxiv (2024) explored the compound's ability to act as a protecting group in peptide synthesis. The researchers found that the cyanoethyl group could be selectively removed under mild conditions, offering a new strategy for the controlled assembly of peptide chains. This finding has significant implications for the field of synthetic biology, where precise control over molecular assembly is critical.

Another notable advancement is the use of 1-cyanoethyl benzoate in the development of fluorescent probes. A 2023 study in Analytical Chemistry reported the synthesis of a series of fluorescent derivatives based on 1-cyanoethyl benzoate, which were used to detect reactive oxygen species (ROS) in cellular environments. The probes exhibited high sensitivity and selectivity, making them valuable tools for studying oxidative stress in biological systems.

Despite these promising developments, challenges remain in the widespread adoption of 1-cyanoethyl benzoate in industrial and clinical settings. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research is focused on optimizing the compound's properties through structural modifications and exploring its interactions with biological targets in greater detail.

In conclusion, 1-cyanoethyl benzoate (CAS: 3478-24-8) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications range from drug development to synthetic biology and diagnostic tools, highlighting its broad utility. Future studies are expected to further elucidate its mechanisms of action and expand its potential uses, paving the way for innovative therapeutic and diagnostic solutions.